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Introduction

T-448, also known as EOS-448 or belrestotug, is a human IgG1 anti-TIGIT (T cell
immunoreceptor with Ig and ITIM domains) monoclonal antibody. TIGIT is an immune
checkpoint receptor expressed on various immune cells, including T cells and Natural Killer
(NK) cells. By binding to its ligands, such as CD155 and CD112, on the surface of antigen-
presenting cells or tumor cells, TIGIT initiates an inhibitory signal that dampens the anti-tumor
immune response. T-448 is designed to block this interaction, thereby unleashing the full
potential of the immune system to recognize and eliminate cancer cells. A critical feature of T-
448 is its functional Fc domain, which engages with Fc gamma receptors (FcyR) on other
immune cells, leading to the depletion of TIGIT-expressing regulatory T cells (Tregs) and
enhancing anti-tumor immunity.[1][2][3][4][5][6]

These application notes provide detailed protocols for the in vivo administration of T-448 in
preclinical murine models, along with a summary of reported quantitative data and a diagram of
the TIGIT signaling pathway.
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T-448 Signaling Pathway

T-448 exerts its anti-tumor effects by blocking the TIGIT inhibitory signaling pathway. Upon
binding of TIGIT to its ligands (CD155 or CD112), intracellular signaling cascades are initiated
that suppress T cell and NK cell function. This involves the recruitment of phosphatases like
SHIP1 and SHP2 to the ITIM domain of TIGIT, which in turn inhibit downstream signaling
pathways crucial for immune cell activation, such as PI3K-Akt, MAPK, and NF-kB.[1][7][8] T-
448 physically obstructs the TIGIT-ligand interaction, preventing these inhibitory signals and
restoring immune cell activity.
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Caption: TIGIT signaling pathway and the mechanism of action of T-448.

Quantitative Data Summary

The following tables summarize the quantitative data for in vivo experiments using T-448
(belrestotug) in various preclinical models.

Table 1: Intraperitoneal (i.p.) Administration of T-448

. Tumor Cell Dosing Observed
Animal Model . Dosage
Line Schedule Effects

Increased naive,

Tstem, and
effector
) CT26 (colon Once every 3 )
BALB/c Mice ) 200 p g/mouse subpopulations
carcinoma) days for 3 doses
in CD8+ T cells

(in combination
with anti-PD-1)

Experimental Protocols
Reconstitution and Formulation of T-448

For in vivo administration, monoclonal antibodies are typically supplied in a lyophilized form or
as a concentrated stock solution. It is crucial to follow the manufacturer's specific instructions

for reconstitution and formulation. If specific instructions are unavailable, a general protocol is
provided below.

Materials:
e Lyophilized T-448 antibody
o Sterile, pyrogen-free Phosphate-Buffered Saline (PBS), pH 7.2-7.4

» Sterile, single-use syringes and needles (27-30 gauge)
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 Sterile microcentrifuge tubes
Protocol:
e Reconstitution:
o Briefly centrifuge the vial of lyophilized T-448 to ensure the powder is at the bottom.

o Aseptically add the recommended volume of sterile PBS to the vial to achieve the desired

stock concentration.

o Gently swirl or pipette the solution up and down to dissolve the powder completely. Do not
vortex, as this can cause protein denaturation and aggregation.

o Visually inspect the solution for any particulate matter. If present, the solution should not

be used.
» Formulation for Injection:

o Based on the desired dosage and the stock concentration, calculate the volume of T-448

solution needed per animal.

o Dilute the T-448 stock solution with sterile PBS to the final injection volume. A common
injection volume for mice is 100-200 pL.

o Keep the formulated antibody solution on ice until ready for injection.

Intraperitoneal (i.p.) Injection Protocol for Mice

Materials:

Formulated T-448 solution

Sterile 1 mL syringes with 27-30 gauge needles

70% ethanol wipes

Appropriate animal restraint device
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Protocol:
¢ Animal Restraint:

o Properly restrain the mouse to expose the abdomen. One common method is to scruff the
mouse by the loose skin on its neck and back, and secure the tail.

« Injection Site Identification:

o Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the
midline to prevent damage to the bladder or cecum.

« Injection Procedure:

[e]

Wipe the injection site with a 70% ethanol wipe and allow it to dry.

o Tilt the mouse's head slightly downwards to move the abdominal organs away from the
injection site.

o Insert the needle at a 10-20 degree angle into the peritoneal cavity.

o Gently aspirate to ensure no fluid or blood is drawn back, which would indicate entry into a
blood vessel or organ.

o Slowly inject the T-448 solution.
o Withdraw the needle and return the mouse to its cage.

o Monitor the animal for any signs of distress post-injection.
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Intraperitoneal Injection Workflow
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Caption: Workflow for intraperitoneal injection of T-448 in mice.
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Subcutaneous (s.c.) Injection Protocol for Mice

Materials:
e Formulated T-448 solution
o Sterile 1 mL syringes with 27-30 gauge needles
e 70% ethanol wipes
Protocol:
e Animal Restraint:
o Restrain the mouse by scruffing the loose skin over the shoulders.
« Injection Site Identification:
o The injection site is typically in the loose skin over the back, between the shoulder blades.
« Injection Procedure:
o Create a "tent" of skin by lifting the scruff.
o Wipe the injection site with a 70% ethanol wipe.
o Insert the needle into the base of the skin tent, parallel to the spine.
o Inject the T-448 solution, which will form a small bleb under the skin.
o Withdraw the needle and gently massage the area to help disperse the solution.

o Return the mouse to its cage and monitor for any adverse reactions.
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Caption: Workflow for subcutaneous injection of T-448 in mice.
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Disclaimer

These protocols and application notes are intended for guidance and informational purposes
only and should be adapted to specific experimental needs and institutional guidelines.
Researchers should always adhere to their institution's animal care and use committee
(IACUC) protocols. The provided quantitative data is based on published literature and may
vary depending on the specific experimental conditions. It is recommended to perform dose-
response studies to determine the optimal administration route, dosage, and schedule for your
specific model and research question.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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